N-(2-ethoxy-4-methylphenyl)prop-2-enamide

• IUPAC Name: N-(2-ethoxy-4-methylphenyl)prop-2-enamide
• InChI: InChI=1S/C12H15NO2/c1-4-12(14)13-10-7-6-9(3)8-11(10)15-5-2/h4,6-8H,1,5H2,2-3H3,(H,13,14)
• InChI Key: QKFCLCPCBHIATE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C)NC(=O)C=C
• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol

Description

N-(2-ethoxy-4-methylphenyl)prop-2-enamide is a chemical compound that belongs to the family of synthetic cannabinoids. It is commonly known as 'EMB-FUBINACA' and is a potent agonist of the cannabinoid receptors. EMB-FUBINACA has been found to be a popular ingredient in synthetic cannabis products and has been associated with a number of adverse health effects.

Mechanism of Action

EMB-FUBINACA binds to the cannabinoid receptors in the brain and other parts of the body, causing a range of effects. The cannabinoid receptors are part of the endocannabinoid system, which plays a role in regulating a variety of physiological processes, including mood, appetite, pain sensation, and immune function.
Biochemical and Physiological Effects:
EMB-FUBINACA has been found to have a range of biochemical and physiological effects, including increased heart rate, elevated blood pressure, and altered perception of time and space. It has also been associated with a number of adverse health effects, including seizures, respiratory depression, and acute kidney injury.

Advantages and Limitations for Lab Experiments

EMB-FUBINACA has been used in a number of lab experiments to investigate the effects of synthetic cannabinoids on the human body. Its advantages include its potency and selectivity for the cannabinoid receptors, which allows for more precise studies of the endocannabinoid system. However, its limitations include its potential for adverse health effects and its status as a controlled substance, which limits its availability for research purposes.

Future Directions

There are a number of future directions for research on EMB-FUBINACA and other synthetic cannabinoids. These include investigating the long-term effects of synthetic cannabinoids on the brain and other organs, developing new synthetic cannabinoids with improved safety profiles, and exploring the potential therapeutic uses of synthetic cannabinoids for conditions such as chronic pain and anxiety disorders.
Conclusion:
In conclusion, EMB-FUBINACA is a potent agonist of the cannabinoid receptors that has been used in a number of scientific research studies. It has a range of biochemical and physiological effects and has been associated with a number of adverse health effects. While it has advantages for lab experiments, it also has limitations due to its potential for adverse health effects and its status as a controlled substance. There are a number of future directions for research on EMB-FUBINACA and other synthetic cannabinoids, which may lead to new insights into the endocannabinoid system and potential therapeutic uses for these compounds.

Synthesis Methods

The synthesis of EMB-FUBINACA involves the reaction of 2-ethoxy-4-methylphenylacetic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 4-fluorobenzylamine to form the intermediate product. The intermediate product is then reacted with 2-cyclohexen-1-one to form the final product, EMB-FUBINACA.

Scientific Research Applications

EMB-FUBINACA has been used in a number of scientific research studies to investigate the effects of synthetic cannabinoids on the human body. It has been found to be a potent agonist of the cannabinoid receptors and has been used to study the effects of synthetic cannabinoids on the central nervous system, cardiovascular system, and immune system.